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molecular formula C7H13NO4 B047279 2-[(Methoxycarbonyl)amino]-3-methylbutanoic acid CAS No. 111398-44-8

2-[(Methoxycarbonyl)amino]-3-methylbutanoic acid

Cat. No. B047279
CAS RN: 111398-44-8
M. Wt: 175.18 g/mol
InChI Key: CEFVHPDFGLDQKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08088368B2

Procedure details

To a solution of d-valine, (5.0 g) in 1N sodium hydroxide (42.7 mL) was added sodium carbonate (4.53 g). The solution was cooled to 0° C. and methyl chloroformate (0.289 mL) was added dropwise over 2 h and reaction mixture was stirred for 2 h at 0° C. White reaction mixture was diluted with enough H2O to form a colorless solution and washed with ethyl ether (3×30 mL). Aqueous layer was acidified to pH=2 with concentrated HCl to give a white precipitate that collected by filtration, washed with H2O and dried under high vacuum to give 2-Methoxycarbonylamino-3-methyl-butyric acid as a crystalline white solid (4.668 g). LCMS-ESI−: calc'd for C7H13NO4: 176.2 (M+H+). Found: 175.9 (M+H+).
Name
d-valine
Quantity
5 g
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
4.53 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
42.7 mL
Type
solvent
Reaction Step One
Name
methyl chloroformate
Quantity
0.289 mL
Type
reactant
Reaction Step Two
Name
H2O
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
2-Methoxycarbonylamino-3-methyl-butyric acid

Identifiers

REACTION_CXSMILES
[NH2:1][C@@H:2]([C:6]([OH:8])=[O:7])[CH:3]([CH3:5])[CH3:4].C(=O)([O-])[O-].[Na+].[Na+].Cl[C:16]([O:18][CH3:19])=[O:17]>[OH-].[Na+].O>[CH3:19][O:18][C:16]([NH:1][CH:2]([CH:3]([CH3:5])[CH3:4])[C:6]([OH:8])=[O:7])=[O:17] |f:1.2.3,5.6|

Inputs

Step One
Name
d-valine
Quantity
5 g
Type
reactant
Smiles
N[C@H](C(C)C)C(=O)O
Name
sodium carbonate
Quantity
4.53 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
sodium hydroxide
Quantity
42.7 mL
Type
solvent
Smiles
[OH-].[Na+]
Step Two
Name
methyl chloroformate
Quantity
0.289 mL
Type
reactant
Smiles
ClC(=O)OC
Step Three
Name
H2O
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
was stirred for 2 h at 0° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reaction mixture
CUSTOM
Type
CUSTOM
Details
White reaction mixture
CUSTOM
Type
CUSTOM
Details
to form a colorless solution
WASH
Type
WASH
Details
washed with ethyl ether (3×30 mL)
CUSTOM
Type
CUSTOM
Details
to give a white precipitate
FILTRATION
Type
FILTRATION
Details
that collected by filtration
WASH
Type
WASH
Details
washed with H2O
CUSTOM
Type
CUSTOM
Details
dried under high vacuum

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-Methoxycarbonylamino-3-methyl-butyric acid
Type
product
Smiles
COC(=O)NC(C(=O)O)C(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.668 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08088368B2

Procedure details

To a solution of d-valine, (5.0 g) in 1N sodium hydroxide (42.7 mL) was added sodium carbonate (4.53 g). The solution was cooled to 0° C. and methyl chloroformate (0.289 mL) was added dropwise over 2 h and reaction mixture was stirred for 2 h at 0° C. White reaction mixture was diluted with enough H2O to form a colorless solution and washed with ethyl ether (3×30 mL). Aqueous layer was acidified to pH=2 with concentrated HCl to give a white precipitate that collected by filtration, washed with H2O and dried under high vacuum to give 2-Methoxycarbonylamino-3-methyl-butyric acid as a crystalline white solid (4.668 g). LCMS-ESI−: calc'd for C7H13NO4: 176.2 (M+H+). Found: 175.9 (M+H+).
Name
d-valine
Quantity
5 g
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
4.53 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
42.7 mL
Type
solvent
Reaction Step One
Name
methyl chloroformate
Quantity
0.289 mL
Type
reactant
Reaction Step Two
Name
H2O
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
2-Methoxycarbonylamino-3-methyl-butyric acid

Identifiers

REACTION_CXSMILES
[NH2:1][C@@H:2]([C:6]([OH:8])=[O:7])[CH:3]([CH3:5])[CH3:4].C(=O)([O-])[O-].[Na+].[Na+].Cl[C:16]([O:18][CH3:19])=[O:17]>[OH-].[Na+].O>[CH3:19][O:18][C:16]([NH:1][CH:2]([CH:3]([CH3:5])[CH3:4])[C:6]([OH:8])=[O:7])=[O:17] |f:1.2.3,5.6|

Inputs

Step One
Name
d-valine
Quantity
5 g
Type
reactant
Smiles
N[C@H](C(C)C)C(=O)O
Name
sodium carbonate
Quantity
4.53 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
sodium hydroxide
Quantity
42.7 mL
Type
solvent
Smiles
[OH-].[Na+]
Step Two
Name
methyl chloroformate
Quantity
0.289 mL
Type
reactant
Smiles
ClC(=O)OC
Step Three
Name
H2O
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
was stirred for 2 h at 0° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reaction mixture
CUSTOM
Type
CUSTOM
Details
White reaction mixture
CUSTOM
Type
CUSTOM
Details
to form a colorless solution
WASH
Type
WASH
Details
washed with ethyl ether (3×30 mL)
CUSTOM
Type
CUSTOM
Details
to give a white precipitate
FILTRATION
Type
FILTRATION
Details
that collected by filtration
WASH
Type
WASH
Details
washed with H2O
CUSTOM
Type
CUSTOM
Details
dried under high vacuum

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-Methoxycarbonylamino-3-methyl-butyric acid
Type
product
Smiles
COC(=O)NC(C(=O)O)C(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.668 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08088368B2

Procedure details

To a solution of d-valine, (5.0 g) in 1N sodium hydroxide (42.7 mL) was added sodium carbonate (4.53 g). The solution was cooled to 0° C. and methyl chloroformate (0.289 mL) was added dropwise over 2 h and reaction mixture was stirred for 2 h at 0° C. White reaction mixture was diluted with enough H2O to form a colorless solution and washed with ethyl ether (3×30 mL). Aqueous layer was acidified to pH=2 with concentrated HCl to give a white precipitate that collected by filtration, washed with H2O and dried under high vacuum to give 2-Methoxycarbonylamino-3-methyl-butyric acid as a crystalline white solid (4.668 g). LCMS-ESI−: calc'd for C7H13NO4: 176.2 (M+H+). Found: 175.9 (M+H+).
Name
d-valine
Quantity
5 g
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
4.53 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
42.7 mL
Type
solvent
Reaction Step One
Name
methyl chloroformate
Quantity
0.289 mL
Type
reactant
Reaction Step Two
Name
H2O
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
2-Methoxycarbonylamino-3-methyl-butyric acid

Identifiers

REACTION_CXSMILES
[NH2:1][C@@H:2]([C:6]([OH:8])=[O:7])[CH:3]([CH3:5])[CH3:4].C(=O)([O-])[O-].[Na+].[Na+].Cl[C:16]([O:18][CH3:19])=[O:17]>[OH-].[Na+].O>[CH3:19][O:18][C:16]([NH:1][CH:2]([CH:3]([CH3:5])[CH3:4])[C:6]([OH:8])=[O:7])=[O:17] |f:1.2.3,5.6|

Inputs

Step One
Name
d-valine
Quantity
5 g
Type
reactant
Smiles
N[C@H](C(C)C)C(=O)O
Name
sodium carbonate
Quantity
4.53 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
sodium hydroxide
Quantity
42.7 mL
Type
solvent
Smiles
[OH-].[Na+]
Step Two
Name
methyl chloroformate
Quantity
0.289 mL
Type
reactant
Smiles
ClC(=O)OC
Step Three
Name
H2O
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
was stirred for 2 h at 0° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reaction mixture
CUSTOM
Type
CUSTOM
Details
White reaction mixture
CUSTOM
Type
CUSTOM
Details
to form a colorless solution
WASH
Type
WASH
Details
washed with ethyl ether (3×30 mL)
CUSTOM
Type
CUSTOM
Details
to give a white precipitate
FILTRATION
Type
FILTRATION
Details
that collected by filtration
WASH
Type
WASH
Details
washed with H2O
CUSTOM
Type
CUSTOM
Details
dried under high vacuum

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-Methoxycarbonylamino-3-methyl-butyric acid
Type
product
Smiles
COC(=O)NC(C(=O)O)C(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.668 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.